Cas no 88255-51-0 (Pentanoic acid, 2,2,3,3-tetramethyl-, methyl ester)

• Product Name: Pentanoic acid, 2,2,3,3-tetramethyl-, methyl ester
• CAS No: 88255-51-0
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 639664
• PubChem ID: 13113704
• Update Time: 2025-04-19

Pentanoic acid, 2,2,3,3-tetramethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2,2,3,3-tetramethyl-, methyl ester
• methyl 2,2,3,3-tetramethylpentanoate
• 88255-51-0
• methyl 2,2,3,3-tetramethylvalerate
• DTXSID70518829

• Inchi： 1S/C10H20O2/c1-7-9(2,3)10(4,5)8(11)12-6/h7H2,1-6H3
• InChI Key： OTCXXDINWCIYNR-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų